![molecular formula C9H6BrClS B075638 3-(Bromomethyl)-5-chlorobenzo[b]thiophene CAS No. 1198-51-2](/img/structure/B75638.png)
3-(Bromomethyl)-5-chlorobenzo[b]thiophene
Overview
Description
3-(Bromomethyl)-5-chlorobenzo[b]thiophene is a heterocyclic aromatic compound belonging to the thiophene family. It is a colorless solid that is soluble in organic solvents and is used as a precursor to other organosulfur compounds. This compound has been studied for its potential applications in the fields of chemistry, toxicology, and pharmacology.
Scientific Research Applications
Organic Synthesis :
- 3-Bromomethyl-7-chlorobenzo[b]thiophen is a precursor for a variety of compounds. It's used to synthesize related amino-, guanidino-, and ureido-compounds, indicating its utility in creating a broad range of chemicals for further research or application (Chapman, Clarke, & Manolis, 1972).
- The compound is involved in the efficient synthesis of 2-Ethyl-7-chloro-4-methylthieno[4,3,2-e,f][3]benzazepine (SK&F 106686), an angiotension II antagonist, showcasing its potential in creating medically relevant molecules (Pridgen, Huang, Mills, Shilcrat, & Tickner, 1998).
Pharmacological Potential :
- It's been converted into various pharmacologically active derivatives. For instance, bromomethyl compounds of benzo[b]thiophen derivatives have been treated with thiourea or substituted thioureas to produce a number of substituted thiouronium bromides, indicating potential therapeutic applications (Chapman, Clarke, Gore, & Sharma, 1971).
- Synthesis of benzo[b]thiophene substituted carbamates, ureas, semicarbazides, and pyrazoles derived from 3-chlorobenzo[b]thiophene-2-carbonyl chloride has been conducted, and these compounds showed promising antimicrobial and analgesic activities (Kumara, Mahadevan, Harishkumar, Padmashali, & Naganagowda, 2009).
Chemical Properties and Reactions :
- Studies have detailed the synthesis of substituted benzo[b]thiophenes via acid-catalyzed cyclization of thiophenylacetals and ketones. This process is efficient due to lower temperatures and limited use of polyphosphoric acid compared to other methods, highlighting the compound's role in facilitating chemical reactions (Pié & Marnett, 1988).
- The compound has been used to generate 2,3-Dihydro-2,3-bismethylenebenzo[b]thiophene, a reactive annellated diene, indicating its role in the synthesis of polycyclic compounds (Dyker & Kreher, 1988).
Safety and Hazards
properties
IUPAC Name |
3-(bromomethyl)-5-chloro-1-benzothiophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrClS/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,5H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKQSFVITUNJLCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C(=CS2)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrClS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90381577 | |
Record name | 3-(Bromomethyl)-5-chlorobenzo[b]thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90381577 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1198-51-2 | |
Record name | 3-(Bromomethyl)-5-chlorobenzo[b]thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90381577 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(Bromomethyl)-5-chlorobenzo[b]thiophene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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